Cas no 1361484-31-2 (3-Chloro-5-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361484-31-2
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4967992
• Update Time: 2025-07-01

3-Chloro-5-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-7-2-9(14)11(10(15)3-7)6-1-8(13)5-16-4-6/h1-5H
• InChI Key： CTKPAAOAVSDAQY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine

Introduction to 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361484-31-2)

3-Chloro-5-(2,4,6-trichlorophenyl)pyridine, with the CAS number 1361484-31-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the areas of agrochemicals and pharmaceuticals. This compound is characterized by its pyridine core and the presence of multiple chlorine atoms, which contribute to its stability and reactivity.

The chemical formula of 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine is C₁₀H₄Cl₅N, and it has a molecular weight of approximately 307.9 g/mol. The compound is a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane and acetone. Its physical properties, including melting point and solubility, make it suitable for various chemical reactions and formulations.

In the context of agrochemicals, 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine has been explored for its potential as a herbicide and insecticide. Recent studies have shown that this compound exhibits strong herbicidal activity against broadleaf weeds and grasses, making it a promising candidate for the development of new agricultural products. The multiple chlorine substituents on the phenyl ring contribute to its high selectivity and low mammalian toxicity, which are crucial factors for its application in crop protection.

Beyond its agricultural uses, 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine has also been investigated for its potential therapeutic applications. Research in medicinal chemistry has focused on the development of novel pyridine-based compounds with antiviral and anticancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine showed significant antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes.

In the field of cancer research, 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine has been studied for its potential as a lead compound in the development of anticancer drugs. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism by which it exerts its anticancer effects is thought to involve the modulation of signaling pathways involved in cell proliferation and survival.

The synthesis of 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine typically involves a multi-step process that includes the formation of the pyridine core followed by the introduction of the chlorinated phenyl group. One common synthetic route involves the reaction of 2-chloropyridine with 2,4,6-trichlorophenylboronic acid under palladium-catalyzed conditions. This method provides a high yield and purity of the final product, making it suitable for large-scale production.

Safety considerations are an important aspect when handling 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine. While it is not classified as a hazardous substance under current regulations, proper safety measures should be followed during its synthesis and use to prevent exposure to skin or inhalation. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound.

In conclusion, 3-Chloro-5-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361484-31-2) is a versatile compound with promising applications in both agrochemicals and pharmaceuticals. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely that it will play an increasingly important role in various industries.